Cas no 22800-88-0 (4-n-propyl cyclohexyl benzene)
4-n-propyl cyclohexyl benzene structure
Product Name:4-n-propyl cyclohexyl benzene
CAS No:22800-88-0
MF:C15H22
MW:202.335184574127
CID:1411895
PubChem ID:22992616
Update Time:2025-04-20
4-n-propyl cyclohexyl benzene Chemical and Physical Properties
Names and Identifiers
-
- 4-n-propyl cyclohexyl benzene
- DTXSID201309176
- 1-cyclohexyl-4-propylbenzene
- 22800-88-0
-
- Inchi: 1S/C15H22/c1-2-6-13-9-11-15(12-10-13)14-7-4-3-5-8-14/h9-12,14H,2-8H2,1H3
- InChI Key: AEWHUPMFQAHCQR-UHFFFAOYSA-N
- SMILES: C1(C2C=CC(CCC)=CC=2)CCCCC1
Computed Properties
- Exact Mass: 202.17226
- Monoisotopic Mass: 202.172150702g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
4-n-propyl cyclohexyl benzene Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
22800-88-0 (4-n-propyl cyclohexyl benzene) Related Products
- 827-52-1(Phenylcyclohexane)
- 1726-12-1(Pentane-1,1-diyldibenzene)
- 1520-44-1(1,3-Diphenylbutane)
- 780-68-7(1-Phenyladamantane)
- 1087-02-1(1,4-Dicyclohexylbenzene)
- 1530-04-7(1,1-Diphenylhexane)
- 2719-52-0(2-Phenylpentane)
- 29881-14-9(1,2-Diphenylcyclopropane)
- 1196-58-3((1-Ethylpropyl)benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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